![molecular formula C22H18FN3O3S B6494046 2-{3-[(2-fluorophenyl)methanesulfonyl]-1H-indol-1-yl}-N-(pyridin-2-yl)acetamide CAS No. 898408-75-8](/img/structure/B6494046.png)
2-{3-[(2-fluorophenyl)methanesulfonyl]-1H-indol-1-yl}-N-(pyridin-2-yl)acetamide
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Overview
Description
Indole derivatives, which this compound is, are of wide interest due to their diverse biological and clinical applications . They are found in many important synthetic drug molecules and can bind with high affinity to multiple receptors, aiding in the development of new useful derivatives .
Molecular Structure Analysis
The compound seems to contain an indole moiety, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring .
Physical And Chemical Properties Analysis
Indole, a component of this compound, is known to be a white or colorless solid that is highly soluble in water and other polar solvents .
Scientific Research Applications
Suzuki–Miyaura Coupling
F2540-0533: plays a crucial role in Suzuki–Miyaura (SM) cross-coupling reactions. SM coupling is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. Its success stems from several factors:
- Transmetalation : Rapid transmetalation with palladium (II) complexes facilitates the formation of new Pd–C bonds .
Catalytic Protodeboronation
The compound participates in catalytic protodeboronation reactions. These reactions utilize alkyl boronic esters and a radical approach. Notably, this process allows for formal anti-Markovnikov alkene hydromethylation—a valuable transformation .
Functional Group Transformations
F2540-0533: can be converted into various functional groups. Researchers explore oxidations, aminations, halogenations, and other C–C bond-formations using this compound .
Biological Studies
Biologists investigate the compound’s interactions with biological systems. This includes studying its effects on cellular processes, protein binding, and potential therapeutic applications.
Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(2), 412-443. Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov alkene hydromethylation.
Future Directions
properties
IUPAC Name |
2-[3-[(2-fluorophenyl)methylsulfonyl]indol-1-yl]-N-pyridin-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18FN3O3S/c23-18-9-3-1-7-16(18)15-30(28,29)20-13-26(19-10-4-2-8-17(19)20)14-22(27)25-21-11-5-6-12-24-21/h1-13H,14-15H2,(H,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRNLFUVBLRWLKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)NC4=CC=CC=N4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-((2-fluorobenzyl)sulfonyl)-1H-indol-1-yl)-N-(pyridin-2-yl)acetamide |
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